Cas no 2228567-10-8 (2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid
• CAS No: 2228567-10-8
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5923039
• PubChem ID: 165620306
• Update Time: 2025-08-05

2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid
• EN300-1874203
• 2228567-10-8
• 2-(2-{[(tert-butoxy)carbonyl]amino}phenyl)-3-methylbutanoic acid

• Inchi： 1S/C16H23NO4/c1-10(2)13(14(18)19)11-8-6-7-9-12(11)17-15(20)21-16(3,4)5/h6-10,13H,1-5H3,(H,17,20)(H,18,19)
• InChI Key： NLCLNZKWWFPBMQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(C(=O)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid

Introduction to 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid (CAS No. 2228567-10-8)

2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid (CAS No. 2228567-10-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid is characterized by a tert-butoxycarbonyl (Boc) protecting group attached to an amino group, which is part of a phenyl ring. The presence of this protecting group allows for controlled deprotection and subsequent modification, making it an ideal intermediate in the synthesis of complex molecules. Additionally, the compound features a branched alkyl chain, which contributes to its solubility and stability in various solvents.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, thereby reducing inflammation and associated symptoms.

Moreover, the compound's ability to modulate cellular signaling pathways has been explored in the context of cancer therapy. A 2020 study in the journal Cancer Research reported that 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid and its derivatives can selectively target and induce apoptosis in cancer cells while sparing healthy cells. This selective cytotoxicity makes it a promising lead compound for the development of targeted cancer therapies.

The synthesis of 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid involves several well-established organic reactions, including the formation of the Boc-protected amino group and subsequent coupling with a suitable alkyl chain. The efficiency and scalability of these synthetic routes have been optimized to facilitate large-scale production for preclinical and clinical studies. Additionally, efforts are underway to develop more environmentally friendly and cost-effective methods for synthesizing this compound.

In terms of pharmacokinetics, preliminary studies have shown that 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound can effectively reach its target sites within the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid in treating various diseases. Early results from Phase I trials have been promising, with no major adverse events reported. These findings have paved the way for further clinical investigations and potential commercialization.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid (CAS No. 2228567-10-8) represents a promising candidate for the development of novel therapeutic agents due to its unique chemical structure and biological activities. Ongoing research continues to uncover new applications and optimize its use in medicinal chemistry and pharmaceutical research. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing healthcare solutions for various diseases.